Tyr-Pro-Ala

• Molecular Formula: C17H23N3O5
• Molecular Weight: 349.4 g/mol
• IUPAC Name: (2S)-2-[[(2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]pyrrolidine-2-carbonyl]amino]propanoic acid
• InChI: InChI=1S/C17H23N3O5/c1-10(17(24)25)19-15(22)14-3-2-8-20(14)16(23)13(18)9-11-4-6-12(21)7-5-11/h4-7,10,13-14,21H,2-3,8-9,18H2,1H3,(H,19,22)(H,24,25)/t10-,13-,14-/m0/s1
• InChI Key: CDBXVDXSLPLFMD-BPNCWPANSA-N
• Isomeric SMILES: C[C@@H](C(=O)O)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC2=CC=C(C=C2)O)N
• SMILES: CC(C(=O)O)NC(=O)C1CCCN1C(=O)C(CC2=CC=C(C=C2)O)N
• Appearance: Solid powder
• sequence: YPA
• solubility: Soluble in DMSO
• synonyms: EMDB3; EMDB 3; EMDB-3

Description

EMDB-3 is a peptide endomorphin (EM) degradation blocker.

Scientific Research Applications

• Protein Folding and Isomerization : Tyr-Pro-Ala is involved in the study of proline cis-trans isomerization in peptides, which is crucial for protein folding and biological function. For instance, Grathwohl and Wüthrich (1981) demonstrated that replacing Ala with Tyr in peptides significantly affects the rate of proline isomerization (Grathwohl & Wüthrich, 1981).

• Enzymatic Assays and Receptor Binding : Research on peptides containing Tyr-Pro motifs has led to the development of continuous direct assays for peptidyl prolyl cis-trans isomerases, as explored by García-Echeverría et al. (1993). Such assays are vital for understanding enzyme functions and kinetics (García-Echeverría et al., 1993).

• Peptide Conformation and Dynamics : Studies by Juy et al. (2009) have examined the conformation and mobility of tyrosine side chains in tetrapeptides, including those with Pro-Tyr segments. This research is essential for understanding peptide structure and function (Juy et al., 2009).

• Peptide-Functionalized Gold Nanoparticles : Slocik et al. (2008) demonstrated the use of peptide-functionalized gold nanoparticles, including sequences with Pro-Ala-Tyr, for sensing applications. This innovative approach leverages the specific interactions of peptides with metal ions (Slocik et al., 2008).

• Biological Activity and Healthspan Enhancement : The dipeptide Tyr-Ala, related to Tyr-Pro-Ala, was found by Zhang et al. (2016) to significantly enhance the lifespan and healthspan of Caenorhabditis elegans, indicating potential applications in anti-aging research (Zhang et al., 2016).